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Compound of Interest

Compound Name: Kuromanin chloride

Cat. No.: B1668917 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Kuromanin
chloride stock solutions in cell culture experiments. Kuromanin chloride, also known as

Cyanidin-3-O-glucoside chloride, is a natural anthocyanin with potent antioxidant, anti-

inflammatory, and anti-tumor properties, making it a compound of significant interest in

biomedical research and drug development.[1][2][3]

Quantitative Data Summary
For ease of reference, the key quantitative data for Kuromanin chloride are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C₂₁H₂₁ClO₁₁ [4][5]

Molecular Weight 484.84 g/mol [1][3][5]

CAS Number 7084-24-4 [3][4]

Appearance Dark Red to Black Solid [6]

Solubility in DMSO

25 - 97 mg/mL (51.56 - 200.06

mM). Note: Solubility can be

batch-dependent. Use of fresh,

anhydrous DMSO is

recommended.

[1][3][7]

Solubility in Water Insoluble [3]

Solubility in Ethanol Insoluble [3]

Storage (Lyophilized)
-20°C for up to 3 years. Keep

desiccated.
[1][4][8]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 1 year. It is highly

recommended to aliquot to

avoid repeated freeze-thaw

cycles.

[1][3][4][7]

Reported IC₅₀

~100 µM for cytotoxicity in

HCT-116, HT-29, and SW480

human cancer cell lines after

72 hours.

[4]

Typical Working Conc.

5 µg/mL to 100 µM. Optimal

concentration should be

determined experimentally for

each cell line and assay.

[7]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.adooq.com/cyanidin-3-o-glucoside-chloride.html
https://www.scbt.com/p/kuromanin-chloride-7084-24-4
https://www.targetmol.com/compound/kuromanin%20chloride
https://www.selleckchem.com/products/cyanidin-3-o-glucoside-chloride.html
https://www.scbt.com/p/kuromanin-chloride-7084-24-4
https://www.selleckchem.com/products/cyanidin-3-o-glucoside-chloride.html
https://www.adooq.com/cyanidin-3-o-glucoside-chloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2338763.htm
https://www.targetmol.com/compound/kuromanin%20chloride
https://www.selleckchem.com/products/cyanidin-3-o-glucoside-chloride.html
https://www.medchemexpress.com/Kuromanin-chloride.html
https://www.selleckchem.com/products/cyanidin-3-o-glucoside-chloride.html
https://www.selleckchem.com/products/cyanidin-3-o-glucoside-chloride.html
https://www.targetmol.com/compound/kuromanin%20chloride
https://www.adooq.com/cyanidin-3-o-glucoside-chloride.html
https://www.goldbio.com/products/kuromani-chloride
https://www.targetmol.com/compound/kuromanin%20chloride
https://www.selleckchem.com/products/cyanidin-3-o-glucoside-chloride.html
https://www.adooq.com/cyanidin-3-o-glucoside-chloride.html
https://www.medchemexpress.com/Kuromanin-chloride.html
https://www.adooq.com/cyanidin-3-o-glucoside-chloride.html
https://www.medchemexpress.com/Kuromanin-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Kuromanin Chloride Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Kuromanin chloride in

Dimethyl Sulfoxide (DMSO).

Materials:

Kuromanin chloride powder (MW: 484.84 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Kuromanin chloride powder to

room temperature to prevent condensation of moisture.

Weighing: Carefully weigh out 1 mg of Kuromanin chloride powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Solvent Addition: To the 1 mg of Kuromanin chloride, add 206.25 µL of anhydrous, sterile

DMSO to achieve a final concentration of 10 mM.

Calculation: (1 mg / 484.84 g/mol ) / (10 mmol/L) = 0.00020625 L = 206.25 µL

Dissolution: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid

dissolution if necessary.[1] Visually inspect the solution to ensure there are no visible

particles.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in sterile cryovials. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[4][7]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[1][3][7]

General Protocol for Treating Cells with Kuromanin
Chloride
This protocol provides a general workflow for treating cultured cells with the prepared

Kuromanin chloride stock solution.

Materials:

Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

Complete cell culture medium, pre-warmed to 37°C

Kuromanin chloride stock solution (10 mM in DMSO)

Pipettes and sterile filter tips

Procedure:

Cell Seeding: Seed cells at the desired density in culture vessels and allow them to adhere

and stabilize overnight under standard culture conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

Kuromanin chloride stock solution at room temperature.

Serial Dilution: Prepare a series of dilutions of the stock solution in pre-warmed complete cell

culture medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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Example for a final concentration of 100 µM: First, dilute the 10 mM stock 1:10 in culture

medium to make an intermediate 1 mM solution (e.g., 5 µL of stock + 45 µL of medium).

Then, add the appropriate volume of this intermediate solution to the cells. For instance,

adding 10 µL of the 1 mM solution to 990 µL of medium in a well will result in a final

concentration of 10 µM.

Cell Treatment: Carefully remove the old medium from the cells and replace it with the

medium containing the desired concentrations of Kuromanin chloride. Include a vehicle

control group treated with the same final concentration of DMSO as the highest

concentration of Kuromanin chloride used.

Incubation: Return the cells to the incubator and incubate for the desired experimental

duration (e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, proceed with the planned downstream assays,

such as cell viability assays (e.g., MTT, WST-1), apoptosis assays (e.g., flow cytometry with

Annexin V/PI staining), or molecular analyses (e.g., Western blotting, qPCR).

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow and a simplified signaling pathway

associated with Kuromanin chloride's activity.
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Caption: Experimental workflow for preparing and using Kuromanin chloride.
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Cellular Effects
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Caption: Simplified signaling pathway of Kuromanin chloride-induced apoptosis.

Mechanism of Action & Relevant Signaling
Pathways
Kuromanin chloride is a potent antioxidant and free radical scavenger.[1] Its biological

activities are attributed to its ability to modulate various cellular signaling pathways. In cancer

research, it has been demonstrated to induce apoptosis by activating the caspase signaling

pathway.[2][9] This involves increasing the expression of pro-apoptotic proteins like Bax while

decreasing anti-apoptotic proteins such as Bcl-2, leading to the activation of executioner

caspases like caspase-3.[10] Additionally, Kuromanin chloride has been shown to inhibit the

enzymatic activity of CD38, an enzyme involved in NAD+ metabolism, and may influence

inflammatory pathways such as NF-κB.[1][7][8] These diverse mechanisms underscore its

potential as a therapeutic agent in various diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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